Cas no 125712-84-7 (1-(5-chlorothiophen-2-yl)ethanol)

• Product Name: 1-(5-chlorothiophen-2-yl)ethanol
• CAS No: 125712-84-7
• MF: C₆H₇ClOS
• MW: 162.637179613113
• MDL: MFCD08443469
• CID: 2900407
• Update Time: 2025-10-30

1-(5-chlorothiophen-2-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• 1-(5-chlorothiophen-2-yl)ethanol
• 1-(5-chlorothiophen-2-yl)ethan-1-ol

• MDL： MFCD08443469
• Inchi： 1S/C6H7ClOS/c1-4(8)5-2-3-6(7)9-5/h2-4,8H,1H3
• InChI Key： WPAVSEJRMIJWQN-UHFFFAOYSA-N
• SMILES： C(O)(C1SC(Cl)=CC=1)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1

Additional information on 1-(5-chlorothiophen-2-yl)ethanol

Comprehensive Overview of 1-(5-Chlorothiophen-2-yl)ethanol (CAS No. 125712-84-7): Properties, Applications, and Industry Insights

1-(5-Chlorothiophen-2-yl)ethanol (CAS No. 125712-84-7) is a specialized organic compound featuring a chlorothiophene backbone coupled with an ethanol functional group. This unique structure grants it versatile reactivity, making it valuable in pharmaceutical intermediates, agrochemical synthesis, and material science. The compound's molecular formula (C₆H₇ClOS) and molecular weight (162.63 g/mol) are critical for stoichiometric calculations in industrial applications.

Recent trends highlight growing interest in heterocyclic compounds like 1-(5-chlorothiophen-2-yl)ethanol due to their role in green chemistry and sustainable synthesis. Researchers frequently search for "chlorothiophene derivatives uses" or "how to synthesize 1-(5-chlorothiophen-2-yl)ethanol," reflecting demand for eco-friendly methodologies. The compound’s solubility in polar solvents (e.g., ethanol, DMSO) and melting point (≈80–85°C) are key parameters for process optimization.

In pharmaceuticals, 1-(5-chlorothiophen-2-yl)ethanol serves as a precursor for bioactive molecules, particularly in central nervous system (CNS) drug development. Its thiophene ring enhances binding affinity to biological targets, a topic explored in queries like "thiophene-based drug design." Regulatory compliance (e.g., REACH, FDA guidelines) ensures safe handling without environmental hazards.

The agrochemical sector leverages this compound for pesticide intermediates, aligning with searches for "chlorothiophene in crop protection." Its electrophilic reactivity enables modifications to improve pest resistance and biodegradability. Analytical techniques like HPLC and NMR are essential for purity verification (>98%), a common requirement in "CAS 125712-84-7 quality standards" searches.

Material scientists investigate 1-(5-chlorothiophen-2-yl)ethanol for conductive polymers and OLED materials, driven by interest in "organic electronics." The chlorine substituent facilitates cross-coupling reactions, pivotal in Pd-catalyzed syntheses. Stability under thermal stress (TGA data) further supports its utility in high-performance coatings.

From a commercial perspective, suppliers emphasize batch-to-batch consistency and scalable production. FAQs such as "where to buy CAS 125712-84-7" or "1-(5-chlorothiophen-2-yl)ethanol price trends" underscore market dynamics. Storage recommendations (2–8°C, inert atmosphere) and MSDS documentation are critical for logistics.

Innovation continues with catalytic asymmetric reduction methods to produce enantiopure forms, addressing "chiral synthesis challenges." Collaborative studies between academia and industry explore microwave-assisted reactions to reduce energy consumption, a hotspot in "sustainable chemical processes."

In summary, 1-(5-chlorothiophen-2-yl)ethanol (CAS No. 125712-84-7) bridges multiple disciplines, from life sciences to advanced materials. Its structural versatility and alignment with green chemistry principles ensure enduring relevance, as evidenced by rising scholarly citations and patent filings.